Cas no 63628-63-7 (tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate)

• Product Name: tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate
• CAS No: 63628-63-7
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 960596
• PubChem ID: 1581102
• Update Time: 2025-09-21

tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate Chemical and Physical Properties

Names and Identifiers

• NEPSILON-Benzyloxycarbonyl-L-lysine tert-butyl ester hydrochloride
• N-[(phenylmethoxy)carbonyl]-L-lysine-1,1-dimethylethylester
• Nω-CBz-L-lysine tert-Butyl ester hydrochloride
• tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate
• t-butyl Nepsilon-benzyloxycarbonyl-L-lysinate
• TERT-BUTYL (2S)-2-AMINO-6-{[(BENZYLOXY)CARBONYL]AMINO}HEXANOATE
• SCHEMBL896556
• Lys(Z)-OtBu
• tert-butyl N~6~-[(benzyloxy)carbonyl]-L-lysinate
• DTXSID901180406
• MFCD22581338
• L-Lysine, N6-[(phenylmethoxy)carbonyl]-, 1,1-dimethylethyl ester
• (S)-tert-Butyl 2-amino-6-(((benzyloxy)carbonyl)amino)hexanoate
• EN300-149658
• BS-51717
• tert-butyl (2S)-2-amino-6-(phenylmethoxycarbonylamino)hexanoate
• AKOS024264577
• 63628-63-7
• STL466229
• TERT-BUTYL (2S)-2-AMINO-6-([(BENZYLOXY)CARBONYL]AMINO)HEXANOATE
• AKFVZALISNAFRA-HNNXBMFYSA-N
• E77050
• N6-[(Phenylmethoxy)carbonyl]-L-lysine 1,1-dimethylethyl ester
• L-Lys(Z)-OtBu

• Inchi： 1S/C18H28N2O4/c1-18(2,3)24-16(21)15(19)11-7-8-12-20-17(22)23-13-14-9-5-4-6-10-14/h4-6,9-10,15H,7-8,11-13,19H2,1-3H3,(H,20,22)/t15-/m0/s1
• InChI Key： AKFVZALISNAFRA-HNNXBMFYSA-N
• SMILES： O(C([C@H](CCCCNC(=O)OCC1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 336.205
• Monoisotopic Mass: 336.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 469.6±45.0 °C(Predicted)
• PSA: 90.65000
• LogP: 3.84330

Additional information on tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate

Introduction to Tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate (CAS No. 63628-63-7)

Tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate, with the CAS number 63628-63-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that are designed to interact with biological targets in a highly specific manner, making it a valuable tool in the synthesis of novel therapeutic agents.

The molecular structure of tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate features a chiral center at the 2-position, which contributes to its stereochemical properties and potential biological activity. The presence of both amino and benzyloxy carbonyl groups provides multiple sites for chemical modification, enabling researchers to tailor the compound for specific applications in drug design.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological functions while avoiding their limitations. Tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate serves as an excellent building block for such peptidomimetics due to its well-defined stereochemistry and functional groups. These properties make it particularly useful in the design of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play a crucial role in many biological processes, and their overactivity or misregulation is associated with numerous diseases. By designing molecules that specifically inhibit these enzymes, researchers can develop targeted therapies that address the underlying causes of these conditions. The chiral center in tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate allows for the creation of enantiomerically pure inhibitors, which can exhibit higher selectivity and potency compared to racemic mixtures.

Recent studies have demonstrated the effectiveness of peptidomimetics derived from similar molecular scaffolds in inhibiting various proteases. For instance, research published in leading journals has shown that analogs with structural features similar to tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate can effectively block the activity of matrix metalloproteinases (MMPs), which are involved in tissue degradation and have been implicated in conditions such as arthritis and cancer metastasis. These findings highlight the potential of this compound as a lead molecule for further drug development.

The benzyloxy carbonyl group in the molecular structure of tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate also plays a significant role in its reactivity and stability. This group is commonly used in peptide synthesis as a protecting group for amino acids, ensuring that only specific reactions occur during the synthesis process. The presence of this group in the compound suggests that it may be used as an intermediate in the synthesis of more complex peptides or peptidomimetics, providing researchers with a versatile tool for drug discovery.

In addition to its applications in protease inhibition, tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate may also find utility in other areas of pharmaceutical research. For example, its chiral nature makes it a suitable candidate for studying enantioselective catalysis, where enzymes or catalysts are designed to preferentially react with one enantiomer over another. Such studies can provide valuable insights into the mechanisms of biological processes and aid in the development of more efficient synthetic methods.

The synthesis of tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with increasing efficiency and precision, which is essential for pharmaceutical applications where even small impurities can significantly impact efficacy.

The growing body of research on peptidomimetics and their applications in drug development underscores the importance of compounds like tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate. As our understanding of biological processes continues to expand, so does our need for innovative tools to modulate these processes effectively. The versatility and specificity offered by this compound make it a promising candidate for future therapeutic applications.

In conclusion, Tert-butyl (2S)-2-amino-6-{(benzyloxy)carbonylamino}hexanoate (CAS No. 63628-63-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an excellent building block for peptidomimetics, particularly those designed to inhibit proteases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.